Cas no 204851-73-0 ((R)-4-Benzyl-5,5-dimethyloxazolidin-2-one)

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one is a chiral oxazolidinone auxiliary widely used in asymmetric synthesis. Its rigid, sterically hindered structure enables high diastereoselectivity in enolate alkylations, aldol reactions, and other stereocontrolled transformations. The 5,5-dimethyl substitution enhances conformational stability, while the benzyl group provides versatility in derivatization. This compound is particularly valuable for the synthesis of enantiomerically pure intermediates in pharmaceuticals and fine chemicals. Its well-defined chiral environment ensures reproducible results in complex synthetic routes. The auxiliary is easily introduced and removed, making it a practical choice for multistep syntheses. It exhibits good solubility in common organic solvents, facilitating reaction setup and workup.
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one structure
204851-73-0 structure
Product name:(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
CAS No:204851-73-0
MF:C12H15NO2
MW:205.253
CID:241397
PubChem ID:24868259

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-4-BENZYL-5,5-DIMETHYL-2-OXAZOLIDINONE
    • (R)-4-BENZYL-5,5-DIMETHYLOXAZOLIDIN-2-ONE
    • 2-Oxazolidinone,5,5-dimethyl-4-(phenylmethyl)-, (4R)-
    • (4R)-4-benzyl-5,5-dimethyloxazolidin-2-one
    • (R)-4-benzyl-5,5-dimethyl-oxazolidin-2-one
    • 450685_ALDRICH
    • 4-benzyl-5,5-dimethyl-oxazolidin-2-one
    • ANW-57442
    • CTK8B7476
    • SureCN2369273
    • DTXSID70459425
    • SCHEMBL2369273
    • 204851-73-0
    • AKOS015888877
    • J-013349
    • MFCD00274260
    • E78321
    • CS-0098462
    • (4R)-4-benzyl-5, 5-dimethyl-1, 3-oxazolidin-2-one
    • (4R)-4-Benzyl-5,5-dimethyl-1,3-oxazolidin-2-one
    • BS-50396
    • (R)-(+)-4-Benzyl-5,5-dimethyl-2-oxazolidinone, 98%
    • (R)-(+)-4-benzyl-5,5-dimethyl-2-oxazol-idinone
    • (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
    • MDL: MFCD00274260
    • Inchi: InChI=1S/C12H15NO2/c1-12(2)10(13-11(14)15-12)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)/t10-/m1/s1
    • InChI Key: AEEGFEJKONZGOH-SNVBAGLBSA-N
    • SMILES: O=C1OC(C)(C)[C@@H](CC2=CC=CC=C2)N1

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 2.4
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.085
  • Melting Point: 60-62 °C (lit.)
  • Boiling Point: 385°C at 760 mmHg
  • Flash Point: 186.7°C
  • Refractive Index: 1.519
  • PSA: 38.33000
  • LogP: 2.44490
  • Optical Activity: [α]20/D +96°, c = 2 in chloroform
  • Solubility: Not determined

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:36/37/38

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD32587-100mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
100mg
¥383.0 2022-03-01
TRC
R288700-10mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0
10mg
$ 125.00 2022-06-03
TRC
R288700-50mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0
50mg
$ 415.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03407-500mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
500mg
¥819.0 2024-07-18
Ambeed
A404627-1g
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
1g
$95.0 2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD32587-1g
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
1g
¥1435.0 2022-03-01
1PlusChem
1P00716G-1g
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
1g
$126.00 2023-12-19
abcr
AB594495-250mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one; .
204851-73-0
250mg
€99.80 2024-07-24
Aaron
AR0071ES-500mg
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
500mg
$43.00 2025-02-11
Aaron
AR0071ES-5g
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
204851-73-0 98%
5g
$408.00 2025-02-11

Additional information on (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one

Comprehensive Overview of (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0)

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0) is a chiral oxazolidinone derivative widely recognized for its role in asymmetric synthesis and pharmaceutical applications. This compound, often referred to as a chiral auxiliary, is pivotal in the construction of stereochemically complex molecules. Its unique structural features, including the benzyl group and dimethyl substitution, enhance its utility in enantioselective reactions, making it a staple in modern organic chemistry.

The growing demand for enantiopure compounds in drug development has spotlighted (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one as a critical tool. Researchers frequently search for "chiral auxiliaries in asymmetric synthesis" or "CAS 204851-73-0 applications," reflecting its relevance in academia and industry. Its compatibility with Grignard reactions, alkylations, and acylations further underscores its versatility. Recent studies highlight its use in synthesizing beta-lactam antibiotics and antiviral agents, aligning with the global focus on infectious disease therapeutics.

From an SEO perspective, terms like "buy (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one" or "CAS 204851-73-0 supplier" are trending, indicating commercial interest. The compound's stability under anhydrous conditions and compatibility with transition metal catalysts are frequently discussed in technical forums. Environmental concerns have also driven searches for "green synthesis of oxazolidinones," prompting innovations in solvent-free methodologies for derivatives like this.

In summary, (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0) bridges theoretical and applied chemistry, addressing both synthetic challenges and market needs. Its integration into AI-driven drug discovery pipelines and high-throughput screening platforms exemplifies its enduring value in science and technology.

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